Cas no 3306-06-7 (1,3-Propanediol,2-amino-1-phenyl-)

• Product Name: 1,3-Propanediol,2-amino-1-phenyl-
• CAS No: 3306-06-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 308514
• PubChem ID: 102971
• Update Time: 2025-04-19

1,3-Propanediol,2-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-amino-1-phenyl-
• 1S,2S-(+)-2-Amino-1-phenylpropane-1,3-diol
• 2-amino-1-phenylpropane-1,3-diol
• (1r,2r)-2-amino-1-phenyl-1,3-propanediol
• 9-Azabicyclo[3.3.1]nonan-3-one, 9-ethyl-
• FT-0604539
• SY107376
• 3306-06-7
• 55057-81-3
• threo-(+/-)-2-Amino-1-phenyl-1,3-propanediol
• EN300-366455
• NS00088933
• W-203077
• SCHEMBL605463
• AKOS009157655
• 2-AMINO-1-PHENYL-1,3-PROPANEDIOL
• NS00084148
• FT-0774498
• FT-0604563
• EINECS 221-985-5

• Inchi： 1S/C9H13NO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-5,8-9,11-12H,6,10H2
• InChI Key： JUCGVCVPNPBJIG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(CO)N

Computed Properties

• Exact Mass: 167.095
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 360.6°Cat760mmHg
• Flash Point: 171.9°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines